Mibefradil dihydrochloride

• CAS No.: 116666-63-8
• Product Name: Mibefradil dihydrochloride
• Molecular Formula: C29H38FN3O3 • 2HCl
• Molecular Weight: 568.5 g/mol
• IUPAC Name: [(1S,2S)-2-[2-[3-(1H-benzimidazol-2-yl)propyl-methylamino]ethyl]-6-fluoro-1-propan-2-yl-3,4-dihydro-1H-naphthalen-2-yl] 2-methoxyacetate;dihydrochloride
• Standard InChI: InChI=1S/C29H38FN3O3.2ClH/c1-20(2)28-23-12-11-22(30)18-21(23)13-14-29(28,36-27(34)19-35-4)15-17-33(3)16-7-10-26-31-24-8-5-6-9-25(24)32-26;;/h5-6,8-9,11-12,18,20,28H,7,10,13-17,19H2,1-4H3,(H,31,32);2*1H/t28-,29-;;/m0../s1
• Standard InChIKey: MTJLQTFHJIHXIX-GDUXWEAWSA-N
• Isomeric SMILES: CC(C)[C@H]1C2=C(CC[C@@]1(CCN(C)CCCC3=NC4=CC=CC=C4N3)OC(=O)COC)C=C(C=C2)F.Cl.Cl
• SMILES: CC(C)C1C2=C(CCC1(CCN(C)CCCC3=NC4=CC=CC=C4N3)OC(=O)COC)C=C(C=C2)F.Cl.Cl
• Canonical SMILES: CC(C)C1C2=C(CCC1(CCN(C)CCCC3=NC4=CC=CC=C4N3)OC(=O)COC)C=C(C=C2)F.Cl.Cl
• Appearance: Assay:≥95%A crystalline solid
• Description: Mibefradil 2Hcl(Ro 40-5967) is calcium channel blocker with moderate selectivity for T-type Ca2+ channels displaying IC50 values of 2.7 μM and 18.6 μM for T-type and L-type channels respectively.IC50 value: 2.7/18.6 uM (T type/L type calcium channel)Target: calcium channelMibefradil is antihypertensive agent for the treatment of hypertension and chronic angina pectoris.
• Related CAS: 116644-53-2 (Parent)
• Synonyms: [(1S,2S)-2-[2-[3-(1H-benzimidazol-2-yl)propyl-methylamino]ethyl]-6-fluoro-1-propan-2-yl-3,4-dihydro-1H-naphthalen-2-yl] 2-methoxyacetate;dihydrochloride
• Reference: [1]. Major TC, Dhamija S, Black N, et al. The T- and L-type calcium channel blocker (CCB) mibefradil attenuates leg edema induced by the L-type CCB nifedipine in the spontaneously hypertensive rat: a novel differentiating assay. J Pharmacol Exp Ther. 2008;325(3):723-31.; [2]. Nebe B, Kunz F, Peters A, et al. Induction of apoptosis by the calcium antagonist mibefradil correlates with depolarization of the membrane potential and decreased integrin expression in human lens epithelial cells. Graefes Arch Clin Exp Ophthalmol. 2004 Jul;242(7):597-604.; [3]. Mehrke G, Zong XG, Flockerzi V, Hofmann F. The Ca(++)-channel blocker Ro 40-5967 blocks differently T-type and L-type Ca++ channels. J Pharmacol Exp Ther. 1994 Dec;271(3):1483-8.
• PubChem Compound: 60662
• Last Modified: Nov 11 2021